Cas no 2060006-63-3 (2-(3-formyl-1H-indazol-1-yl)acetyl chloride)

• Product Name: 2-(3-formyl-1H-indazol-1-yl)acetyl chloride
• CAS No: 2060006-63-3
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• MDL: MFCD30476494
• CID: 5183134
• PubChem ID: 125425177
• Update Time: 2025-11-01

2-(3-formyl-1H-indazol-1-yl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-acetyl chloride, 3-formyl-
• 2-(3-formyl-1H-indazol-1-yl)acetyl chloride

• MDL： MFCD30476494
• Inchi： 1S/C10H7ClN2O2/c11-10(15)5-13-9-4-2-1-3-7(9)8(6-14)12-13/h1-4,6H,5H2
• InChI Key： FXRZTIPJKMOCSX-UHFFFAOYSA-N
• SMILES： N1(CC(Cl)=O)C2=C(C=CC=C2)C(C=O)=N1

Additional information on 2-(3-formyl-1H-indazol-1-yl)acetyl chloride

Introduction to 2-(3-formyl-1H-indazol-1-yl)acetyl chloride (CAS No. 2060006-63-3)

2-(3-formyl-1H-indazol-1-yl)acetyl chloride (CAS No. 2060006-63-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential biological activities.

The chemical structure of 2-(3-formyl-1H-indazol-1-yl)acetyl chloride consists of an indazole ring substituted with a formyl group and an acetyl chloride moiety. The indazole ring is a heterocyclic aromatic compound with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The formyl group adds reactivity and can participate in various chemical reactions, while the acetyl chloride moiety provides electrophilic character, making the compound highly reactive in nucleophilic substitution reactions.

In terms of physical properties, 2-(3-formyl-1H-indazol-1-yl)acetyl chloride is typically a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). The compound's reactivity is influenced by its electrophilic nature, which makes it useful in the synthesis of more complex molecules through reactions such as acylation and condensation.

The synthesis of 2-(3-formyl-1H-indazol-1-yl)acetyl chloride can be achieved through several methods. One common approach involves the reaction of 3-formylindazole with acetyl chloride in the presence of a suitable catalyst or base. This reaction typically proceeds via an electrophilic substitution mechanism, where the acetyl chloride attacks the nitrogen atom of the indazole ring to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, including the use of green solvents and catalysts.

In the realm of medicinal chemistry, 2-(3-formyl-1H-indazol-1-yl)acetyl chloride has been explored for its potential therapeutic applications. Studies have shown that compounds containing indazole scaffolds exhibit significant biological activities, including anti-inflammatory and anticancer properties. The formyl group in 2-(3-formyl-1H-indazol-1-yl)acetyl chloride can be further modified to enhance these activities or to introduce new functionalities. For example, recent research has focused on using this compound as a building block for the synthesis of prodrugs that can be activated under specific physiological conditions.

Clinical trials involving derivatives of indazole compounds have demonstrated promising results in treating various diseases. For instance, some indazole derivatives have shown efficacy in inhibiting tumor growth and reducing inflammation in preclinical models. These findings suggest that 2-(3-formyl-1H-indazol-1-yl)acetyl chloride and its derivatives may have potential applications in cancer therapy and inflammatory diseases.

Beyond its therapeutic potential, 2-(3-formyl-1H-indazol-1-yl)acetyl chloride has also been investigated for its use in materials science and chemical sensing. The unique electronic properties of the indazole ring make it suitable for applications in organic electronics and photovoltaic devices. Additionally, the reactivity of the acetyl chloride moiety allows for the facile functionalization of surfaces, which can be useful in developing sensors for detecting specific analytes.

In conclusion, 2-(3-formyl-1H-indazol-1-yl)acetyl chloride (CAS No. 2060006-63-3) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and chemical sensing. Its unique structural features and reactivity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in various scientific fields.